Cas no 2287313-35-1 (6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole)
6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 2287313-35-1
- 6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole
- EN300-6749848
-
- Inchi: 1S/C11H11ClFN3/c12-8-5-11-10(6-9(8)13)14-15-16(11)7-3-1-2-4-7/h5-7H,1-4H2
- InChI Key: GXZMWNNPTVAXJC-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2=C(C=1)N(C1CCCC1)N=N2)F
Computed Properties
- Exact Mass: 239.0625532g/mol
- Monoisotopic Mass: 239.0625532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 30.7Ų
6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6749848-0.05g |
6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole |
2287313-35-1 | 95.0% | 0.05g |
$707.0 | 2025-03-13 | |
| Enamine | EN300-6749848-0.1g |
6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole |
2287313-35-1 | 95.0% | 0.1g |
$741.0 | 2025-03-13 | |
| Enamine | EN300-6749848-0.25g |
6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole |
2287313-35-1 | 95.0% | 0.25g |
$774.0 | 2025-03-13 | |
| Enamine | EN300-6749848-0.5g |
6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole |
2287313-35-1 | 95.0% | 0.5g |
$809.0 | 2025-03-13 | |
| Enamine | EN300-6749848-1.0g |
6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole |
2287313-35-1 | 95.0% | 1.0g |
$842.0 | 2025-03-13 | |
| Enamine | EN300-6749848-2.5g |
6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole |
2287313-35-1 | 95.0% | 2.5g |
$1650.0 | 2025-03-13 | |
| Enamine | EN300-6749848-5.0g |
6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole |
2287313-35-1 | 95.0% | 5.0g |
$2443.0 | 2025-03-13 | |
| Enamine | EN300-6749848-10.0g |
6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole |
2287313-35-1 | 95.0% | 10.0g |
$3622.0 | 2025-03-13 |
6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole
Comprehensive Analysis of 6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287313-35-1)
The compound 6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287313-35-1) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including the benzotriazole core and the cyclopentyl and fluoro substituents, make it a valuable intermediate for the synthesis of novel pharmaceuticals and functional materials. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a key building block for the development of small-molecule inhibitors targeting various biological pathways.
In recent years, the demand for 6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole has surged due to its relevance in the development of anticancer agents and antiviral drugs. The fluoro and chloro substituents enhance the molecule's bioavailability and metabolic stability, which are critical factors in modern drug design. Additionally, the benzotriazole moiety is known for its ability to interact with biological targets, making this compound a versatile scaffold for structure-activity relationship (SAR) studies. As the pharmaceutical industry continues to explore new therapeutic avenues, compounds like 6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole are becoming indispensable tools for researchers.
Beyond its pharmaceutical applications, 6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole is also being investigated for its potential in advanced materials. The benzotriazole ring system is known to exhibit interesting photophysical properties, which could be leveraged in the design of organic electronics and sensors. With the growing emphasis on sustainable and high-performance materials, this compound is poised to play a pivotal role in the development of next-generation technologies. Its synthesis and characterization are areas of active research, with many scientists exploring innovative methods to optimize its production and purity.
One of the most frequently asked questions about 6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole revolves around its synthetic routes and scalability. Given its complex structure, researchers are keen to identify efficient and cost-effective methods for its preparation. Recent advancements in catalysis and green chemistry have opened new possibilities for the large-scale synthesis of this compound, addressing some of the challenges associated with its production. Moreover, the compound's stability under various conditions is a topic of interest, as it impacts its handling and storage requirements.
Another area of focus is the biological activity of 6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole. Preliminary studies suggest that it may exhibit enzyme inhibitory properties, making it a candidate for further investigation in drug development. The compound's ability to modulate specific biological pathways has sparked curiosity among researchers, who are now exploring its potential as a therapeutic agent. As more data becomes available, the scientific community is expected to gain a deeper understanding of its mechanisms of action and therapeutic potential.
In conclusion, 6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287313-35-1) is a multifaceted compound with significant promise in both pharmaceutical and materials science applications. Its unique structural attributes and versatile reactivity make it a valuable asset for researchers aiming to push the boundaries of innovation. As the scientific landscape evolves, this compound is likely to remain a subject of intense study, with its full potential yet to be unlocked.
2287313-35-1 (6-chloro-1-cyclopentyl-5-fluoro-1H-1,2,3-benzotriazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)